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Compound of Interest

Compound Name: Sulfobetaine-8

Cat. No.: B076228

Audience: Researchers, scientists, and drug development professionals.

Introduction

Sulfobetaine-8 (SB-8), also known as N-Octyl-N,N-dimethyl-3-ammonio-1-propanesulfonate,
is a zwitterionic detergent widely used in biochemical and biotechnological applications.[1] Like
other zwitterionic detergents, SB-8 possesses a neutral net charge, which makes it useful in
techniques like ion-exchange chromatography, electrophoresis, and isoelectric focusing.[2] It is
effective at disrupting protein-protein interactions, similar to ionic detergents, but is generally
less denaturing, helping to maintain the native state and charge of proteins during
solubilization.[3][4] Common applications include the solubilization of membrane proteins,
protein purification, and use in cosmetics and contact lens solutions.[1][4] This document
provides a detailed protocol for the preparation of stable aqueous stock solutions of
Sulfobetaine-8 for research and development purposes.

Properties of Sulfobetaine-8

A summary of the key physicochemical properties of Sulfobetaine-8 is presented below. This
data is essential for accurate preparation and handling of the reagent.
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Property Value Reference(s)
CAS Number 15178-76-4 [1][5]
Molecular Formula C13H29NO3S [1][5]
Molecular Weight 279.44 g/mol [1]
Appearance White to faint beige solid 6]
powder

Purity Typically >99% [5][6]
Solubility Soluble in water [5]1[6]

Critical Micelle Concentration ]
330 mM (in water at 20-25°C) [1]

(CMC)
Does not absorb significantly
in the UV range, preventing
UV Absorbance interference with [6]

spectrophotometric analysis of
proteins.

Experimental Protocol: Preparing a 1 M Stock
Solution

This protocol describes the preparation of a 1 M stock solution of Sulfobetaine-8 in ultrapure
water. The concentration can be adjusted as needed based on the specific application.

3.1 Materials and Equipment

Sulfobetaine-8 (SB-8) powder (>99% purity)[5][6]

Ultrapure water (e.g., Milli-Q or equivalent, 18.2 MQ-cm)

Appropriate buffer (e.g., PBS, Tris-HCI), if required

Calibrated analytical balance
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o Sterile glassware (beaker, graduated cylinder)

» Sterile magnetic stirrer and stir bar

e Spatula

e 0.22 um sterile syringe filter

o Sterile syringes

» Sterile conical tubes or cryovials for storage

3.2 Step-by-Step Procedure

o Calculation: To prepare 100 mL of a 1 M SB-8 stock solution, calculate the required mass:
o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (g) =1 mol/L x 0.1 L x 279.44 g/mol =27.94 g

o Weighing: On a calibrated analytical balance, accurately weigh 27.94 g of high-purity SB-8
powder and transfer it to a sterile beaker.

 Dissolution:
o Add approximately 80 mL of ultrapure water (or desired buffer) to the beaker.
o Place a sterile magnetic stir bar in the beaker and place it on a magnetic stirrer.

o Stir at a moderate speed at room temperature until the powder is completely dissolved.
SB-8 is readily soluble in water.[6] Gentle warming is generally not required but can be
used if dissolution is slow; avoid excessive heat.

e Volume Adjustment:
o Once fully dissolved, transfer the solution to a 100 mL sterile graduated cylinder.

o Rinse the beaker with a small amount of the solvent (water or buffer) and add it to the
graduated cylinder to ensure a complete transfer.
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o Carefully add solvent to bring the final volume to exactly 100 mL.

o Sterilization:

o To prevent microbial growth, especially for cell-based or protein applications, sterilize the
solution by filtration.

o Draw the SB-8 solution into a sterile syringe, attach a 0.22 um sterile filter to the tip, and
dispense the solution into a sterile container (e.g., a 100 mL sterile bottle or conical tube).
Filter sterilization is recommended over autoclaving for detergent solutions to prevent
potential degradation.[7]

o Storage:

o Aliquot the sterile stock solution into smaller, single-use volumes (e.g., 1 mL or 5 mL) in
sterile polypropylene conical tubes or cryovials. This minimizes contamination and
degradation from repeated freeze-thaw cycles.

o Clearly label each aliquot with the reagent name, concentration, and preparation date.
o Proceed to the recommended storage conditions outlined in Section 5.

Experimental Workflow

The following diagram illustrates the key steps for preparing a stable stock solution of
Sulfobetaine-8.

Finalization & Storage

6. Aliguot into 7. Store Under —
Sterile Tubes Recommended Conditions ERYrEED

1. Weigh SB-8 2. Add Solvent 5. Sterile Filter
Powder

3. Mix Until 4. Adjust to
(e.q., Ultrapure Water) Completely Dissolved Final Volume (0.22 pm)

]

Click to download full resolution via product page
Caption: Workflow for preparing a sterile Sulfobetaine-8 stock solution.

Stability and Storage Recommendations

Proper storage is critical to maintaining the stability and performance of the Sulfobetaine-8
stock solution. Factors such as temperature and pH can influence the stability of chemical
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solutions.[8]

Storage Condition Duration Temperature Notes

Keep container tightly
Solid Powder Long-term Room Temperature sealed in a dry, cool
place.[6][9]

Aqueous Stock For use within a few
) Short-term 2-8°C
Solution weeks.

Recommended for
periods longer than a
few weeks. Storing in
single-use aliquots is
Aqueous Stock crucial to avoid
Solution Long-term 20°C or 80%C freeze-thaw cycles. A
prepared solution in
solvent can be stable
for up to 2 years at

-80°C.[9]

For optimal stability, it is recommended to prepare the stock solution in a buffer relevant to the
downstream application, maintaining a pH between 6.0 and 8.0. While sulfobetaines exhibit
good chemical stability, it is best practice to validate the solution's performance in your specific
assay if it has been stored for an extended period.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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